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Compound of Interest |

Compound Name: N-ethylaniline;hydrofluoride
CAS No.: 111830-19-4
Cat. No.: B14320106
. J

Executive Summary

N-Ethylaniline Hydrofluoride (CAS 111830-19-4) is an aromatic amine-hydrogen fluoride
complex.[1][2] It functions as a nucleophilic fluorinating agent, belonging to the class of
reagents that includes Olah’s Reagent (Pyridine[1][3][4]-9HF) and Triethylamine
Trihydrofluoride (EtsN[1][3][5]-3HF).

Unlike aliphatic amine-HF complexes, the aromatic nature of the N-ethylaniline moiety reduces
the basicity of the amine carrier (

for the parent amine), modulating the activity of the fluoride anion.[1] This makes it a valuable
reagent for selective fluorination where harsher reagents might cause polymerization or
elimination side reactions.

Chemical & Physical Properties
Core Identification
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Property

Detail

CAS Number

111830-19-4

Chemical Name

N-Ethylaniline Hydrofluoride

Synonyms

N-Ethylbenzenamine hydrofluoride; Anilinium,

N-ethyl-, fluoride

Molecular Formula

(Typically

to

)

Parent Amine

N-Ethylaniline (CAS 103-69-5)

Component MW

Amine: 121.18 g/mol ; HF: 20.01 g/mol

Physicochemical Characteristics

Note: Specific physical constants for the salt form are process-dependent (ratio of HF). The

following data reflects the typical behavior of aromatic amine-HF adducts.
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Parameter Value | Characteristic Context & Implication

High viscosity is due to
Viscous Liquid to Low-Melting extensive hydrogen bonding

Physical State
Yy Solid networks (

)-[1]

Soluble in DCM, Chloroform,
Solubility Polar Organic Solvents Acetonitrile.[1] Immiscible with

non-polar alkanes.

) - Hydrolyzes to release HF
. Moisture Sensitive /
Stability fumes; must be stored under

Hygroscopic ,
inert gas (Ar/N2).[1]
Must be handled in HDPE,
Reactivity Corrosive (Glass/Metal) PTFE (Teflon), or PFA vessels.
Etches borosilicate glass.[1]
Acts as a proton source (
. o ) and fluoride source (
Acidity Bragnsted Acidic

).[1] Less aggressive than

anhydrous HF.

Synthesis & Preparation Protocol

Safety Critical: This synthesis involves handling anhydrous HF or high-concentration HF
sources.[1] Work only in a fume hood with HF-resistant gloves, face shield, and calcium
gluconate gel on standby.[1]

Method A: Direct Neutralization (High Purity)

This method generates the salt in situ or for isolation using aqueous HF, followed by azeotropic
drying.[1]

Reagents:

» N-Ethylaniline (Reagent Grade, >98%)[1][6]
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Hydrofluoric Acid (48% Aqueous)[1]

Solvent: Toluene (for azeotropic removal of water)[1]

Workflow:

Charge: Place N-ethylaniline (1.0 eq) in a PTFE reactor cooled to 0°C.

Addition: Dropwise add aqueous HF (1.0-3.0 eq depending on desired poly-HF character)
with vigorous stirring. Exothermic reaction.[1][5]

Azeotrope: Add Toluene. Heat to reflux using a Dean-Stark trap (PTFE or coated glass) to
remove water.[1]

Isolation: Once water removal is complete, strip toluene under reduced pressure (vacuum) to
yield the viscous hydrofluoride complex.

Method B: Cation Exchange (Anhydrous)

Ideal for generating anhydrous complexes without distillation.[1]

Resin: Amberlyst 15 (Acid form).[1]

Process: Load resin with fluoride using KF/MeCN, then treat with N-ethylaniline to release
the HF-amine complex into solution.[1]

Applications in Drug Development
Nucleophilic Fluorination Mechanisms

N-ethylaniline hydrofluoride is used to introduce fluorine into drug scaffolds via

or ring-opening mechanisms.[1] Its aromatic counter-ion provides a "soft" release of fluoride
compared to the "hard" release of alkali metal fluorides (CsF, KF).[1]

Key Reaction: Epoxide Ring Opening

The reagent promotes the regiospecific opening of epoxides to form

-fluorohydrins, a common motif in corticosteroids and kinase inhibitors.[1]
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Diagram: Epoxide Fluorination Pathway

N-Ethylaniline

Hydrofluoride H+ Transfer :

Activated Nucleophilic Attack (F-) _ | SN2 Transition |
p-| Epoxide (Oxonium) g State ;

B-Fluorohydrin

Target Epoxide
(Drug Scaffold)

Click to download full resolution via product page

Caption: Mechanism of epoxide ring opening by N-ethylaniline hydrofluoride. The reagent acts
as a dual proton/fluoride source, activating the oxygen before nucleophilic attack.[1]

Halofluorination of Alkenes

Used in conjunction with N-halosuccinimides (NIS/NBS) to generate vicinal fluoro-halides.[1]
e Substrate: Terminal or internal alkenes.
e Role: Provides the soluble

source that intercepts the halonium ion intermediate.[1]
e Advantage: The N-ethylaniline residue is easily removed during workup (acid wash), unlike

pyridine which can coordinate to metal catalysts in subsequent steps.[1]

Safety & Handling Protocols

WARNING: FATAL IF ABSORBED THROUGH SKIN. Treat this compound with the same rigor
as anhydrous HF.

Personal Protective Equipment (PPE)

» Respiratory: Full-face respirator with acid gas (E/B) cartridges.[1]

o Skin: Double gloving required. Inner: Nitrile.[7] Outer: Neoprene or Butyl Rubber (long cuff).
[1]
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» Body: Acid-resistant apron or Tyvek suit.[1]

First Aid (HF Specific)

Every lab using this reagent must have a dedicated HF spill kit.[1]
» Skin Contact: Immediate irrigation (15 mins)

Apply Calcium Gluconate Gel (2.5%).[1] Massage continuously until medical help arrives.

o Eye Contact: Irrigate with water or saline for 15+ mins. Do not use gluconate gel in eyes.
o Spill Control: Neutralize spills with Calcium Carbonate (
) or Calcium Hydroxide to precipitate insoluble Calcium Fluoride (

)-[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. octanoic acid [(3S,3aR,4S,6S,6aR,7S,8S,9bS)-6-acetyloxy-3,3a-dihydroxy-3,6,9-trimethyl-
8-(2-methyl-1-oxobut-2-enoxy)-2-oxo-4-(1-oxobutoxy)-4,5,6a,7,8,9b-hexahydroazuleno[4,5-
b]furan-7-yl] ester | C34H50012 | CID 49926 - PubChem [pubchem.ncbi.nlm.nih.gov]

e 2. Buy 4-{[3-(Octadecylamino)propyl]amino}pentanoic acid (EVT-14453367) | 106675-13-2
[evitachem.com]

¢ 3. researchgate.net [researchgate.net]
¢ 4. Hydrogen Fluoride and Amine Complexes (HF-NR3) - Wordpress [reagents.acsgcipr.org]
e 5. pubs.acs.org [pubs.acs.org]

e 6. CN103145562B - N-ethyl aniline preparation method - Google Patents
[patents.google.com]

e 7. N-ETHYLANILINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

¢ 8. N,N,N-Trimethylanilinium fluoride | COH14FN | CID 15787908 - PubChem
[pubchem.ncbi.nlm.nih.gov]

¢ 9. N-Ethylaniline | CBH11N | CID 7670 - PubChem [pubchem.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [N-Ethylaniline Hydrofluoride: Technical Guide &
Application Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14320106#n-ethylaniline-hydrofluoride-cas-111830-
19-4-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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